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Compound of Interest

Compound Name: Rapamycin-13C,d3

Cat. No.: B15609664 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction: Rapamycin (also known as Sirolimus) is a potent inhibitor of the mammalian target

of rapamycin (mTOR), a critical serine/threonine kinase that regulates cell growth, proliferation,

and survival.[1] Isotopically labeled Rapamycin-13C,d3 serves as an essential internal

standard for the accurate quantification of rapamycin in various biological matrices using mass

spectrometry (MS) techniques, such as liquid chromatography-tandem mass spectrometry (LC-

MS/MS).[2][3] Its use is critical in therapeutic drug monitoring, pharmacokinetic studies, and

metabolic flux analysis.[4] This document provides a detailed protocol for the preparation,

storage, and handling of Rapamycin-13C,d3 stock solutions to ensure accuracy and

reproducibility in experimental workflows.

Physicochemical and Solubility Data
Proper preparation of stock solutions begins with understanding the physicochemical

properties and solubility of Rapamycin-13C,d3.
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Property Value Source(s)

Synonyms Sirolimus-13C,d3 [4][5]

Molecular Formula C₅₀¹³CH₇₆D₃NO₁₃ [5][6][7]

Molecular Weight ~917.19 - 918.18 g/mol [2][5][8][9]

Purity ≥97-98% [2][6][9]

Isotopic Enrichment ≥99% ¹³C, ≥98% D [9]

Appearance White solid [6]

Solvent Solubility Source(s)

DMSO ≥ 25 mg/mL [2]

Ethanol ≥ 50 mg/mL [2]

Methanol ≥ 25 mg/mL [2]

Chloroform ≥ 5 mg/mL [2]

Experimental Protocols
Protocol 1: Preparation of a 1 mg/mL Primary Stock
Solution in DMSO
This protocol is suitable for preparing a high-concentration primary stock solution for use as an

internal standard in LC-MS/MS applications.

Materials:

Rapamycin-13C,d3 powder

Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9%

Calibrated analytical balance

Sterile, amber glass vial with a PTFE-lined cap
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Sterile, positive displacement pipette or calibrated gas-tight syringe

Vortex mixer

Procedure:

Equilibration: Allow the vial of Rapamycin-13C,d3 powder to equilibrate to room temperature

for at least 30 minutes before opening to prevent condensation of atmospheric moisture.

Weighing: Tare the sterile amber glass vial on a calibrated analytical balance. Carefully

weigh the desired amount of Rapamycin-13C,d3 powder (e.g., 1 mg) directly into the vial.

Record the exact weight.

Solvent Addition: Based on the recorded weight, calculate the precise volume of DMSO

required to achieve a 1 mg/mL concentration. For example, for 1.05 mg of powder, add 1.05

mL of anhydrous DMSO.

Dissolution: Add the calculated volume of DMSO to the vial containing the powder.

Mixing: Cap the vial securely and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. A clear solution should be observed.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile, amber

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage: Store the aliquots at -80°C for long-term stability (up to 1 year).[8] For frequent use,

an aliquot may be stored at -20°C for up to 3 months.[1]

Protocol 2: Preparation of Working Solutions
Working solutions are typically prepared by diluting the primary stock solution into a solvent

compatible with the analytical method (e.g., methanol or acetonitrile).

Materials:

1 mg/mL Rapamycin-13C,d3 primary stock solution in DMSO

LC-MS grade methanol or acetonitrile
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Calibrated pipettes

Sterile microcentrifuge tubes

Procedure:

Thawing: Remove one aliquot of the 1 mg/mL primary stock solution from the freezer and

allow it to thaw completely at room temperature.

Dilution Calculation: Determine the final concentration and volume required for your

experimental series. For example, to prepare 1 mL of a 1 µg/mL working solution:

Volume of Stock = (Final Concentration x Final Volume) / Stock Concentration

Volume of Stock = (1 µg/mL x 1 mL) / 1000 µg/mL = 0.001 mL (or 1 µL)

Serial Dilution (Recommended): To improve accuracy, perform a serial dilution.

Step A (Intermediate Dilution): Dilute 10 µL of the 1 mg/mL primary stock into 990 µL of

methanol to create a 10 µg/mL intermediate solution.

Step B (Final Working Solution): Dilute 100 µL of the 10 µg/mL intermediate solution into

900 µL of methanol to create the final 1 µg/mL working solution.

Mixing: Vortex each dilution thoroughly to ensure homogeneity.

Storage: Prepare working solutions fresh daily. If short-term storage is necessary, store at 2-

8°C, protected from light, for no longer than one week.

Storage and Stability Summary
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Form
Storage
Temperature

Duration Source(s)

Powder -20°C, desiccated Up to 3 years [1][8]

Stock Solution in

DMSO
-80°C ≥ 1 year [8]

Stock Solution in

DMSO
-20°C Up to 3 months [1]

Working Solutions 2-8°C
Up to 1 week (prepare

fresh for best results)
[8]

Note: Always protect solutions from light.[10] Avoid repeated freeze-thaw cycles as this can

lead to degradation of the compound.[8]

Visualizations
Experimental Workflow
The following diagram illustrates the key steps for preparing Rapamycin-13C,d3 stock and

working solutions.
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Stock Solution Preparation

Working Solution Preparation
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Workflow for preparing Rapamycin-13C,d3 solutions.
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Signaling Pathway
Rapamycin functions by forming a complex with FKBP12, which then allosterically inhibits

mTOR Complex 1 (mTORC1), a central regulator of cellular processes.
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Simplified mTOR signaling pathway showing Rapamycin's mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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